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Compound of Interest

Compound Name: Bismuth nitrate

Cat. No.: B081892 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the safety and handling precautions

for bismuth nitrate in a laboratory setting. Designed for professionals in research and drug

development, this document consolidates critical data, outlines experimental protocols, and

visualizes key safety workflows to ensure safe and compliant laboratory practices.

Chemical and Physical Properties
Bismuth (III) nitrate, most commonly available as the pentahydrate (Bi(NO₃)₃·5H₂O), is a white,

crystalline solid.[1] It is important to understand its physical and chemical properties to handle it

safely.
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Property Value Reference

Molecular Formula Bi(NO₃)₃·5H₂O [2]

Molar Mass 485.07 g/mol [1]

Appearance
Colorless to white, hygroscopic

crystals
[3]

Odor Slight nitric acid odor [4]

Melting Point 30 °C (decomposes) [1]

Boiling Point 75-80 °C (decomposes) [1]

Density 2.83 g/cm³ [1]

Solubility

Decomposes in water to form

bismuth oxynitrate. Soluble in

dilute acids (e.g., nitric acid,

acetic acid), acetone, and

glycerol. Insoluble in ethanol

and ethyl acetate.

[1][5][6]

Stability

Stable under normal

conditions, but is hygroscopic

and can be sensitive to light

and moisture.[7][8][9]

Hazard Identification and Classification
Bismuth nitrate is classified as a hazardous substance and requires careful handling. The

primary hazards are its oxidizing properties and its potential to cause irritation.
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Oxidizing Solid

(Category 2)
🔥 Danger

H272: May intensify

fire; oxidizer.[2]

Skin

Corrosion/Irritation

(Category 2)

❕ Warning
H315: Causes skin

irritation.[2]

Serious Eye

Damage/Eye Irritation

(Category 2A)

❕ Warning
H319: Causes serious

eye irritation.[2]

Specific Target Organ

Toxicity - Single

Exposure (Respiratory

tract irritation)

(Category 3)

❕ Warning
H335: May cause

respiratory irritation.[2]

Toxicological Data
While bismuth compounds are generally considered less toxic than other heavy metals, they

are not without risk.[10] Overexposure can lead to adverse health effects.

Toxicological
Data

Value Species Route Reference

LD50 (Lethal

Dose, 50%)
4042 mg/kg Rat Oral [11]

LD50 (Lethal

Dose, 50%)
3710 mg/kg Mouse Oral [11]

Occupational Exposure Limits:

As of the date of this document, specific Permissible Exposure Limits (PELs) from OSHA,

Recommended Exposure Limits (RELs) from NIOSH, or Threshold Limit Values (TLVs) from
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ACGIH have not been established for bismuth nitrate.[1][5][12] In the absence of specific

limits, it is prudent to handle bismuth nitrate with care to minimize any potential exposure.

Safety and Handling Precautions
Adherence to strict safety protocols is mandatory when working with bismuth nitrate.

Engineering Controls
Ventilation: Work with bismuth nitrate should be conducted in a well-ventilated area.[13] A

fume hood is recommended, especially when heating the substance or creating dust.[12]

Eyewash Stations and Safety Showers: These should be readily accessible in any laboratory

where bismuth nitrate is handled.[14]

Personal Protective Equipment (PPE)
The following PPE should be worn at all times when handling bismuth nitrate:

Eye Protection: Chemical safety goggles or a face shield are required.[15]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) are mandatory.[10]

Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent

skin contact.[15]

Respiratory Protection: If there is a risk of inhaling dust, a NIOSH-approved respirator should

be used.[7]

Hygiene Practices
Wash hands thoroughly with soap and water after handling bismuth nitrate and before

leaving the laboratory.[14]

Do not eat, drink, or smoke in areas where bismuth nitrate is handled or stored.[14]

Contaminated clothing should be removed and washed before reuse.[14]

Storage
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Store in a tightly closed container in a cool, dry, and well-ventilated area.[7]

Keep away from combustible materials, organic substances, reducing agents, and strong

acids due to its oxidizing nature.[7][8]

Protect from moisture and direct sunlight.[8]

Emergency Procedures
First Aid Measures

Exposure Route First Aid Procedure

Inhalation

Move the affected person to fresh air. If

breathing is difficult, provide oxygen. Seek

medical attention if symptoms persist.[16]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation develops.[16]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[16]

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.[16]

Fire Fighting Measures
Bismuth nitrate is not combustible but is a strong oxidizer and can intensify fires.[2]

In case of a fire involving bismuth nitrate, use water spray, carbon dioxide, dry chemical

powder, or foam.[13]

Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.

[13]
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Accidental Release Measures
Small Spills: Carefully sweep up the spilled solid, avoiding dust generation, and place it in a

sealed container for disposal.[7]

Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.

Contain the spill and prevent it from entering drains. Collect the material and place it in a

suitable container for disposal.[12]

Experimental Protocols and Workflows
Bismuth nitrate is a versatile reagent used in various laboratory procedures. The following are

examples of experimental protocols with an emphasis on safety.

Preparation of Bismuth Oxynitrate via Hydrolysis
Bismuth nitrate readily hydrolyzes in water to form bismuth oxynitrate.[13]

Methodology:

In a well-ventilated fume hood, dissolve 42 grams of bismuth nitrate pentahydrate in a

solution of 10 mL of 6 N nitric acid and 20 mL of water.

Pour the resulting solution into 2 liters of cold, deionized water while stirring continuously. A

white precipitate of bismuth oxynitrate will form.

Allow the precipitate to settle completely.

Decant the supernatant and filter the precipitate using a Buchner funnel.

Wash the collected bismuth oxynitrate with a small amount of deionized water.

Dry the product in a desiccator.

Safety Workflow for Bismuth Nitrate Hydrolysis:
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Preparation

Reaction

Workup & Cleanup

Don appropriate PPE:
- Safety Goggles

- Lab Coat
- Nitrile Gloves

Work in a certified
chemical fume hood

Weigh bismuth nitrate
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Allow precipitate to settle

Filter and wash the
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Dry the final product

Dispose of waste solutions
and contaminated materials

according to institutional guidelines
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Bismuth Nitrate Hydrolysis Workflow

Bismuth Nitrate as a Catalyst in Organic Synthesis
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Bismuth nitrate is an effective Lewis acid catalyst for various organic transformations, such as

the Michael addition.[16]

General Methodology for a Catalyzed Reaction:

Set up the reaction apparatus in a fume hood.

Charge the reaction vessel with the substrate, reagent, and solvent.

Add a catalytic amount of bismuth nitrate (typically 1-10 mol%).

Stir the reaction mixture at the appropriate temperature for the required time, monitoring the

reaction progress by a suitable analytical technique (e.g., TLC, GC-MS).

Upon completion, quench the reaction and perform an aqueous workup.

Extract the product with an organic solvent, dry the organic layer, and concentrate it under

reduced pressure.

Purify the crude product by chromatography or recrystallization.

Toxicological Mechanisms and Signaling Pathways
The toxicity of bismuth compounds, though generally low, can manifest through various

mechanisms at the cellular level. Overexposure can lead to the induction of apoptosis

(programmed cell death) and the modulation of inflammatory pathways. One key pathway

implicated is the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells)

signaling pathway, which plays a crucial role in regulating the immune response to infection

and inflammation.[13]

Simplified Overview of Bismuth-Induced Cellular Response:
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Waste containing bismuth nitrate must be disposed of as hazardous waste in accordance with

local, state, and federal regulations.[8]

Solid Waste: Collect solid bismuth nitrate waste and contaminated materials in a clearly

labeled, sealed container.

Liquid Waste: Aqueous solutions containing bismuth nitrate should be collected in a

designated hazardous waste container. Do not pour down the drain.[8]

Consult your institution's environmental health and safety (EHS) department for specific

disposal procedures.

This guide is intended to provide comprehensive safety and handling information for bismuth
nitrate in a laboratory setting. It is not a substitute for formal safety training and a thorough

understanding of the specific hazards of any experimental procedure. Always consult the

Safety Data Sheet (SDS) for the most up-to-date information before working with any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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